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Introduction

3-Ketosphinganine, also known as 3-ketodihydrosphingosine (3KDS), is a critical intermediate
in the de novo biosynthesis of sphingolipids.[1][2] This pathway begins with the condensation of
L-serine and palmitoyl-CoA, a reaction catalyzed by the enzyme serine palmitoyltransferase
(SPT), to form 3-ketosphinganine.[1][2] As the first committed step in sphingolipid synthesis,
the levels of 3-ketosphinganine can provide valuable insights into the activity of this essential
metabolic pathway. Dysregulation of sphingolipid metabolism has been implicated in a variety
of diseases, making the accurate quantification of intermediates like 3-ketosphinganine a key
area of research.

This application note provides a detailed protocol for the measurement of 3-ketosphinganine in
biological samples using reversed-phase high-performance liquid chromatography coupled with
tandem mass spectrometry (RP-HPLC-MS/MS).
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The following diagram illustrates the de novo sphingolipid biosynthesis pathway, highlighting
the central role of 3-ketosphinganine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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